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An In-depth Technical Guide to the Safe Handling of Methyl 4-aminocyclohexanecarboxylate

Introduction: A Core Moiety in Modern Synthesis
Methyl 4-aminocyclohexanecarboxylate, existing as cis and trans isomers, is a bifunctional

alicyclic compound that serves as a crucial building block in medicinal chemistry and drug

development.[1] Its rigid cyclohexane scaffold provides a defined three-dimensional vector for

substituents, making it an invaluable component in the synthesis of complex, biologically active

molecules.[1] The presence of both a primary amine and a methyl ester allows for orthogonal

chemical modifications, enabling its incorporation into a diverse range of pharmaceutical

compounds.[1] This guide focuses primarily on the hydrochloride salt of the trans isomer (CAS

No: 61367-07-5), for which comprehensive safety data is most readily available, while providing

insights applicable to related forms.[2]

This document is intended for researchers, chemists, and drug development professionals. It

moves beyond standard safety data sheets to provide a deeper, field-proven understanding of

the causality behind safety protocols, ensuring a self-validating system of laboratory practice.

Section 1: Physicochemical and Toxicological
Profile
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A foundational understanding of a compound's properties is the bedrock of its safe handling.

Methyl 4-aminocyclohexanecarboxylate hydrochloride is typically encountered as a white to

off-white crystalline powder.[2] Its properties dictate the necessary engineering controls,

personal protective equipment, and emergency responses.

1.1: Key Physicochemical Data
The following table summarizes the essential properties of Methyl trans-4-

aminocyclohexanecarboxylate hydrochloride.

Property Value Source(s)

Chemical Name

Methyl trans-4-

aminocyclohexanecarboxylate

hydrochloride

[3][4]

Synonyms

Trans-4-amino-

cyclohexanecarboxylic acid

methyl ester hydrochloride

[5]

CAS Number 61367-07-5 [4][5]

Molecular Formula C₈H₁₆ClNO₂ [4][5]

Molecular Weight 193.67 g/mol [4][5]

Appearance White crystalline powder [2]

Boiling Point 255.4°C at 760 mmHg [6]

Melting Point 140-142°C [6]

Flash Point 108.3°C [6]

Solubility

Soluble in water. Soluble in

polar organic solvents

(alcohols, ketones).

[6]

Stability
Stable under recommended

storage conditions.
[5]
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1.2: Hazard Identification and GHS Classification
The primary documented hazard for the hydrochloride salt is its potential to cause serious eye

damage.[4] As a fine powder, it also presents an inhalation risk.

GHS Classification:

Serious Eye Damage/Eye Irritation, Category 1 (H318): Causes serious eye damage.[4]

Potential Health Effects:

Eye Contact: Direct contact can cause severe irritation and potentially irreversible

damage.[3][4]

Skin Contact: May cause skin irritation upon prolonged or repeated contact.[5]

Inhalation: Inhalation of dust may cause respiratory tract irritation.[5]

Ingestion: Harmful if swallowed is not a primary classification, but ingestion should always

be avoided through good laboratory practice.[3]

Section 2: The Core Protocol: A Lifecycle Approach
to Safe Handling
Safe handling is not a single action but a complete workflow, from receiving the material to its

final disposal. The following diagram and protocols outline this lifecycle.
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Workflow for Safe Handling of Methyl 4-aminocyclohexanecarboxylate

Preparation & Planning

Material Handling

Cleanup & Disposal

1. Review SDS &
Conduct Risk Assessment

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Fume Hood, Clean Area)

4. Retrieve from Storage
(Dry, Well-Ventilated)

Proceed to Handling

5. Weighing & Transfer
(In Fume Hood, Avoid Dust)

6. Reaction Setup
(Use Grounded Equipment)

7. Decontaminate Glassware
& Surfaces

After Experiment

8. Segregate Waste
(Solid vs. Liquid)

9. Dispose via EHS Protocols

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemical reagents.
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2.1: Exposure Controls and Personal Protection
Engineering controls are the first line of defense, supplemented by appropriate Personal

Protective Equipment (PPE).

Engineering Controls:

Ventilation: Always handle Methyl 4-aminocyclohexanecarboxylate powder in a certified

chemical fume hood to minimize inhalation risk.[5] Provide appropriate exhaust ventilation

at places where dust is formed.[5]

Safety Stations: Ensure an eyewash station and safety shower are readily accessible and

have been recently tested.[7]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or safety glasses with side-shields

conforming to EN166 or OSHA's 29 CFR 1910.133 standards are mandatory.[3][7] The

primary hazard is severe eye damage, making this the most critical piece of PPE.

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber).

Inspect gloves for tears or holes before each use.[3] Glove selection should be based on

the breakthrough time and permeation rate for the specific tasks and solvents used.

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher

risk of spills, a chemically resistant apron may be necessary. Wear long-sleeved clothing.

[3]

2.2: Step-by-Step Protocol for Weighing and Transfer
This protocol is designed to mitigate the primary risks of aerosolization and contamination.

Preparation: Don the required PPE (safety goggles, nitrile gloves, lab coat).

Work Area: Perform all operations within a chemical fume hood with the sash at the lowest

practical height.
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Static Control: Use an anti-static weigh boat or an ionizing bar if available, as fine powders

can be electrostatically charged, leading to dispersal.

Transfer: Open the main container inside the hood. Use a clean spatula to carefully transfer

the approximate amount of powder to a tared weigh boat or beaker. Do not "pour" the

powder, as this creates dust.

Weighing: Close the main container immediately. Record the weight.

Dissolution: If the next step is dissolution, add the solvent to the powder in the weigh vessel

slowly to avoid splashing.

Cleanup: Carefully wipe down the spatula, balance, and surrounding surfaces with a damp

cloth to collect any stray powder. Dispose of the cloth and any contaminated items (like

weigh boats) in the designated solid chemical waste container.

Doffing PPE: Remove gloves and wash hands thoroughly with soap and water after

completing the task.[3]

2.3: Storage and Incompatibility
Proper storage is crucial for maintaining the compound's integrity and preventing hazardous

reactions.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

The hydrochloride salt is hygroscopic; moisture absorption can lead to clumping and affect

reactivity.

Incompatible Materials: Keep separate from strong oxidizing agents, acids, acid chlorides,

and acid anhydrides.[5] Contact with strong bases will deprotonate the ammonium salt,

liberating the free amine.

Section 3: Emergency and Disposal Procedures
Preparedness is key to mitigating the impact of an accidental release or exposure.

3.1: First-Aid Measures
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Immediate and correct action can significantly reduce the severity of an injury.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[3][5] Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Skin Contact: Take off contaminated clothing. Wash the affected area immediately with soap

and plenty of water.[5][8] If irritation develops or persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration.[5][8] Seek medical attention if symptoms occur.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[5][7] Never give

anything by mouth to an unconscious person. Seek immediate medical attention.

3.2: Accidental Release Measures (Spills)
Personal Precautions: Evacuate the immediate area. Ensure adequate ventilation. Wear all

required PPE, including respiratory protection if the spill is large or ventilation is poor. Avoid

breathing dust.[5]

Containment and Cleanup: For a solid spill, gently sweep or scoop the material into a

suitable, labeled container for disposal.[3][5] Avoid actions that create dust. Do not let the

product enter drains.[5] After the bulk material is removed, decontaminate the area with a

wet cloth.

3.3: Fire-Fighting Measures
Extinguishing Media: Use extinguishing measures appropriate for the surrounding fire. Water

spray, alcohol-resistant foam, dry chemical, or carbon dioxide are suitable.[3][5]

Specific Hazards: Thermal decomposition can release irritating and toxic gases, including

carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and hydrogen chloride

gas.[3][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]
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3.4: Disposal Considerations
All chemical waste must be handled as hazardous.

Procedure: Dispose of waste material and contaminated packaging in accordance with all

applicable federal, state, and local environmental regulations.[9] Do not mix with other waste.

Waste should be collected in properly labeled, sealed containers and transferred to the

institution's environmental health and safety (EHS) office for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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